Cas no 2177-48-2 (1,3-dimethyl-1H-indene)

• Product Name: 1,3-dimethyl-1H-indene
• CAS No: 2177-48-2
• MF: C₁₁H₁₂
• MW: 144.212983131409
• MDL: MFCD22055543
• CID: 912014
• PubChem ID: 582329
• Update Time: 2025-04-19

1,3-dimethyl-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-1H-indene
• (.+-.)-1,3-dimethyl-1H-indene
• MFCD22055543
• 1H-Indene, 1,3-dimethyl-
• DTXSID301315954
• 1,3-dimethylindene
• DZTYCPNBSJZKSS-UHFFFAOYSA-N
• 1,3-Dimethyl-1H-indene #
• 1,3-dimethyl indene
• 2177-48-2

• MDL： MFCD22055543
• Inchi： 1S/C11H12/c1-8-7-9(2)11-6-4-3-5-10(8)11/h3-8H,1-2H3
• InChI Key： DZTYCPNBSJZKSS-UHFFFAOYSA-N
• SMILES： C1(C)C=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 144.09396
• Monoisotopic Mass: 144.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.962
• Boiling Point: 228.9°C at 760 mmHg
• Flash Point: 86.1°C
• Refractive Index: 1.546
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes